1-[3-[2-(2-Quinolin-8-yloxyethoxy)ethoxy]phenyl]ethanone

• IUPAC Name: 1-[3-[2-(2-quinolin-8-yloxyethoxy)ethoxy]phenyl]ethanone
• InChI: InChI=1S/C21H21NO4/c1-16(23)18-6-2-8-19(15-18)25-13-11-24-12-14-26-20-9-3-5-17-7-4-10-22-21(17)20/h2-10,15H,11-14H2,1H3
• InChI Key: RBIXXUHPYBEBNE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)OCCOCCOC2=CC=CC3=C2N=CC=C3
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

1-[3-[2-(2-Quinolin-8-yloxyethoxy)ethoxy]phenyl]ethanone is a complex organic compound that features a quinoline moiety linked to an ethanone group through a series of ethoxy linkages

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[3-[2-(2-Quinolin-8-yloxyethoxy)ethoxy]phenyl]ethanone typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

1-[3-[2-(2-Quinolin-8-yloxyethoxy)ethoxy]phenyl]ethanone can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Nucleophiles (e.g., halides, amines), electrophiles (e.g., alkyl halides)

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline derivatives with additional oxygen-containing functional groups, while reduction may produce more saturated compounds.

Scientific Research Applications

1-[3-[2-(2-Quinolin-8-yloxyethoxy)ethoxy]phenyl]ethanone has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including antipsychotic activity.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-[3-[2-(2-Quinolin-8-yloxyethoxy)ethoxy]phenyl]ethanone involves its interaction with molecular targets and pathways. For example, it may act as a ligand for specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

1-{3-methoxy-4-[2-(8-quinolinyloxy)ethoxy]phenyl}ethanone: A similar compound with a methoxy group instead of an ethoxy group.

1-{2-[2-(8-quinolinyloxy)ethoxy]phenyl}ethanone: Another related compound with a different substitution pattern on the phenyl ring.

Uniqueness

1-[3-[2-(2-Quinolin-8-yloxyethoxy)ethoxy]phenyl]ethanone is unique due to its specific structure, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.